Cas no 898453-58-2 (4-{6-4-(4-ethoxybenzoyl)piperazin-1-ylpyridazin-3-yl}morpholine)

• Product Name: 4-{6-4-(4-ethoxybenzoyl)piperazin-1-ylpyridazin-3-yl}morpholine
• CAS No: 898453-58-2
• MF: C₂₁H₂₇N₅O₃
• MW: 397.470784425735
• CID: 5493014
• Update Time: 2025-08-05

4-{6-4-(4-ethoxybenzoyl)piperazin-1-ylpyridazin-3-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-ethoxyphenyl)[4-[6-(4-morpholinyl)-3-pyridazinyl]-1-piperazinyl]-
• 4-{6-4-(4-ethoxybenzoyl)piperazin-1-ylpyridazin-3-yl}morpholine

• Inchi： 1S/C21H27N5O3/c1-2-29-18-5-3-17(4-6-18)21(27)26-11-9-24(10-12-26)19-7-8-20(23-22-19)25-13-15-28-16-14-25/h3-8H,2,9-16H2,1H3
• InChI Key： LEHDHXGDGZJLKE-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OCC)C=C1)(N1CCN(C2=NN=C(N3CCOCC3)C=C2)CC1)=O

Additional information on 4-{6-4-(4-ethoxybenzoyl)piperazin-1-ylpyridazin-3-yl}morpholine

Introduction to 4-{6-4-(4-ethoxybenzoyl)piperazin-1-ylpyridazin-3-yl}morpholine (CAS No. 898453-58-2)

4-{6-4-(4-ethoxybenzoyl)piperazin-1-ylpyridazin-3-yl}morpholine, with the CAS number 898453-58-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a morpholine ring, a pyridazine moiety, and a piperazine group, all of which contribute to its potential therapeutic applications.

The morpholine ring is a six-membered heterocyclic compound with one oxygen atom and one nitrogen atom. It is known for its high stability and ability to form hydrogen bonds, making it a valuable component in the design of bioactive molecules. The pyridazine moiety, on the other hand, is a six-membered aromatic ring with two nitrogen atoms. Pyridazines are often found in pharmaceuticals due to their diverse biological activities, including anti-inflammatory, antiviral, and antitumor properties.

The piperazine group is a six-membered heterocyclic amine that can enhance the solubility and bioavailability of compounds. In the context of 4-{6-4-(4-ethoxybenzoyl)piperazin-1-ylpyridazin-3-yl}morpholine, the piperazine group plays a crucial role in modulating the compound's pharmacokinetic properties and improving its interaction with biological targets.

The 4-ethoxybenzoyl substituent adds further complexity to the molecule. Ethoxy groups are known for their electron-donating properties, which can influence the electronic distribution within the molecule and affect its reactivity and binding affinity. The presence of this substituent may enhance the compound's ability to interact with specific receptors or enzymes, making it a promising candidate for drug development.

Recent studies have explored the potential therapeutic applications of 4-{6-4-(4-ethoxybenzoyl)piperazin-1-ylpyridazin-3-yl}morpholine in various disease models. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory disorders like rheumatoid arthritis and Crohn's disease.

Another area of interest is its antitumor activity. Preclinical studies have demonstrated that 4-{6-4-(4-ethoxybenzoyl)piperazin-1-ylpyridazin-3-yl}morpholine can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. This makes it a potential candidate for developing new anticancer drugs.

In addition to its therapeutic potential, 4-{6-4-(4-ethoxybenzoyl)piperazin-1-ylpyridazin-3-yl}morpholine has been studied for its pharmacokinetic properties. Research has shown that it exhibits good oral bioavailability and favorable metabolic stability, which are essential characteristics for a successful drug candidate. These properties make it an attractive molecule for further preclinical and clinical evaluation.

The synthesis of 4-{6-4-(4-ethoxybenzoyl)piperazin-1-ylpyridazin-3-yl}morpholine involves several steps, including the formation of the pyridazine core, introduction of the piperazine group, and attachment of the morpholine ring. Advanced synthetic methods such as microwave-assisted synthesis and catalytic reactions have been employed to optimize the yield and purity of the final product.

In conclusion, 4-{6-4-(4-Ethoxybenzoyl)piperazin-1-yldyrazin}-3-morpholinol (CAS No. 898453) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an exciting molecule for further investigation. As research continues to advance, this compound may play a crucial role in the development of new therapeutic agents for various diseases.